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Compound of Interest

Compound Name: SID 24785302

Cat. No.: B12858318 Get Quote

Initial searches for SID 24785302 did not yield a specific chemical substance. It is highly

probable that this is a typographical error and the intended substance is SID 825302, which

corresponds to 10-Propargyl-5,8-dideazafolic acid. This document provides safety and disposal

information for this compound.

For Researchers, Scientists, and Drug Development Professionals: This document outlines

essential safety and logistical information for the proper handling and disposal of 10-Propargyl-

5,8-dideazafolic acid, a potent chemotherapeutic agent. Adherence to these procedures is

critical for personnel safety and environmental protection.

Chemical Identification and Properties
10-Propargyl-5,8-dideazafolic acid, also known by the synonym CB 3717, is a quinazoline-

based folic acid antagonist.[1][2] It functions as a tight-binding inhibitor of thymidylate synthase

(TS), an enzyme crucial for DNA synthesis.[2] This mechanism of action classifies it as a

cytotoxic (antineoplastic) agent. Due to its hazardous nature, all materials that come into

contact with this compound are considered potentially contaminated and must be handled as

hazardous waste.[3]

Quantitative Data Summary:
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Property Value Source

Molecular Formula C₂₄H₂₃N₅O₆ PubChem[1]

Molecular Weight 477.5 g/mol PubChem[1]

CAS Number 76849-19-9 PubChem[1]

Physical State Solid DrugBank[4]

Water Solubility (Predicted) 0.0204 mg/mL DrugBank[4]

pKa (Strongest Acidic) 3 DrugBank[4]

pKa (Strongest Basic) 3.54 DrugBank[4]

Experimental Protocols and Handling
Given its classification as a hazardous substance, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE):

Gloves: Double chemotherapy gloves are required.[5]

Gown: A disposable gown should be worn.

Eye Protection: Safety glasses or goggles are necessary.

Respiratory Protection: For bulk handling or when generating aerosols, an appropriate

respirator should be used.

Handling Procedures:

All handling of 10-Propargyl-5,8-dideazafolic acid should be conducted in a designated area,

such as a chemical fume hood or a biological safety cabinet, to minimize exposure.[5]

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.
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Wash hands thoroughly after handling.

Disposal Procedures
The disposal of 10-Propargyl-5,8-dideazafolic acid and any contaminated materials must

comply with all federal, state, and local regulations for hazardous and chemotherapy waste.

The primary method of disposal for chemotherapy waste is incineration.[6][7]

Waste Segregation:

Proper segregation of waste at the point of generation is crucial.[3]

Trace Chemotherapy Waste: This includes items with less than 3% of the original drug by

weight remaining, such as empty vials, syringes, IV bags, and contaminated PPE (gloves,

gowns, etc.).[7][8]

Disposal Container: Yellow, puncture-resistant containers specifically labeled for "Trace

Chemotherapy Waste" or "Chemo Sharps" for sharps.[6][8]

Bulk Chemotherapy Waste: This includes any amount of the drug that is more than trace,

such as unused or partially used vials, and materials heavily contaminated with the drug.[7]

[8]

Disposal Container: Black, puncture-resistant containers specifically labeled for "Bulk

Chemotherapy Waste" or "Hazardous Waste".[5][7][8]

Step-by-Step Disposal Protocol:

Segregate Waste: At the point of use, immediately place contaminated items into the

appropriate trace or bulk chemotherapy waste container.

Container Management: Do not overfill containers. When they are three-quarters full,

securely seal them.[3]

Labeling: Ensure all containers are clearly labeled with their contents.

Storage: Store sealed containers in a designated, secure area away from general laboratory

traffic.
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Pickup and Disposal: Arrange for pickup by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.

Signaling Pathway and Workflow Diagrams
Folic Acid Synthesis and Inhibition Pathway:

The following diagram illustrates the folic acid metabolic pathway and the point of inhibition by

antifolates like 10-Propargyl-5,8-dideazafolic acid. Folic acid is essential for the synthesis of

DNA precursors. Antifolates block the action of key enzymes in this pathway, thereby inhibiting

DNA replication in rapidly dividing cells, such as cancer cells.[9]
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Caption: Inhibition of Thymidylate Synthase by 10-Propargyl-5,8-dideazafolic acid.
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Chemotherapy Waste Disposal Workflow:

This diagram outlines the decision-making process for the proper segregation and disposal of

waste generated during research involving 10-Propargyl-5,8-dideazafolic acid.
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Caption: Segregation and disposal workflow for chemotherapy waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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